Cas no 2763911-37-9 (4-Imino-4-oxo-1,4lambda6-oxathiane-2-carboxylic acid)

• Product Name: 4-Imino-4-oxo-1,4lambda6-oxathiane-2-carboxylic acid
• CAS No: 2763911-37-9
• MF: C₅H₉NO₄S
• MW: 179.19426035881
• CID: 6304674
• PubChem ID: 165984597
• Update Time: 2025-06-15

4-Imino-4-oxo-1,4lambda6-oxathiane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-imino-4-oxo-1,4lambda6-oxathiane-2-carboxylic acid
• EN300-37383096
• 2763911-37-9
• 4-Imino-4-oxo-1,4lambda6-oxathiane-2-carboxylic acid

• Inchi： 1S/C5H9NO4S/c6-11(9)2-1-10-4(3-11)5(7)8/h4,6H,1-3H2,(H,7,8)
• InChI Key： TZZMLAKSVWFGSV-UHFFFAOYSA-N
• SMILES： S1(CCOC(C(=O)O)C1)(=N)=O

Computed Properties

• Exact Mass: 179.02522894g/mol
• Monoisotopic Mass: 179.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 95.8Ų

Additional information on 4-Imino-4-oxo-1,4lambda6-oxathiane-2-carboxylic acid

Research Brief on 4-Imino-4-oxo-1,4lambda6-oxathiane-2-carboxylic acid (CAS: 2763911-37-9)

4-Imino-4-oxo-1,4lambda6-oxathiane-2-carboxylic acid (CAS: 2763911-37-9) is a novel sulfur-containing heterocyclic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique oxathiane scaffold, exhibits potential applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents. Recent studies have explored its synthesis, structural properties, and biological activities, positioning it as a promising candidate for further pharmacological investigation.

The synthesis of 4-Imino-4-oxo-1,4lambda6-oxathiane-2-carboxylic acid involves a multi-step process that includes the formation of the oxathiane ring followed by functionalization at the 2-position with a carboxylic acid group. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structure and purity. The compound's stability under physiological conditions has also been assessed, revealing favorable properties for in vitro and in vivo studies.

Recent research has focused on the compound's mechanism of action and its interactions with biological targets. Preliminary findings suggest that 4-Imino-4-oxo-1,4lambda6-oxathiane-2-carboxylic acid may act as a competitive inhibitor for certain enzymes involved in microbial metabolism. In vitro assays have demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, with minimal cytotoxicity observed in mammalian cell lines. These results highlight its potential as a lead compound for the development of new antimicrobial agents.

Further studies have investigated the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Computational modeling and in vivo experiments have provided insights into its bioavailability and metabolic stability. These studies are critical for optimizing the compound's structure to enhance its therapeutic efficacy and reduce potential side effects.

In conclusion, 4-Imino-4-oxo-1,4lambda6-oxathiane-2-carboxylic acid represents a promising avenue for drug discovery, with its unique chemical structure and demonstrated biological activities. Ongoing research aims to elucidate its full therapeutic potential and explore its applications in treating infectious diseases and other medical conditions. Future directions include structural optimization, detailed mechanistic studies, and preclinical evaluations to advance this compound toward clinical development.